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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519

Essential Safety and Handling Guide for Panavia TC

For laboratory personnel engaged in research and development, ensuring safe handling and
proper disposal of dental materials like Panavia TC is paramount. This guide provides
immediate, essential information on personal protective equipment (PPE), operational
protocols, and disposal plans to foster a secure and efficient laboratory environment. Panavia
TC is a specific shade variant of resin-based dental adhesive cements, such as Panavia F 2.0

and Panavia 21. Therefore, safety and handling protocols for these product families are
applicable.

Personal Protective Equipment (PPE) and Safety
Measures

When handling Panavia TC, adherence to the following PPE and safety protocols is mandatory
to minimize exposure and ensure personal safety.
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Equipment/Procedure

Specification

Rationale

Hand Protection

Protective gloves

The selection of suitable
gloves depends on the specific
formulation and manufacturer.
It is crucial to check glove
resistance prior to application
as the material's resistance
cannot be calculated in
advance for a mixture of

substances.[1]

Eye/Face Protection

Safety glasses with side-

shields or face shield

To prevent eye irritation or
injury from splashes or

airborne particles.[2]

Skin Protection

Lab coat or protective clothing

To prevent skin contact and
contamination of personal
clothing.[2]

Respiratory Protection

Generally not required with

adequate ventilation

Recommended if there is a risk
of dust formation or aerosol

generation.[3]

Hygiene Practices

Wash hands before breaks
and at the end of work. Avoid
contact with eyes and skin.
Immediately remove all soiled

and contaminated clothing.

To minimize the risk of
accidental ingestion or skin

absorption.[1]

First Aid Procedures

In the event of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Supply fresh air; consult a doctor in case of

After Inhalation .
complaints.

Immediately wash with water and soap and
After Skin Contact rinse thoroughly. If skin irritation continues,

consult a doctor.[1]

Rinse opened eye for several minutes under

After Eye Contact running water. If symptoms persist, consult a
doctor.[1]
After Swallowing If symptoms persist, consult a doctor.

Storage and Disposal

Proper storage and disposal are critical for maintaining the integrity of the product and ensuring

environmental safety.

Aspect Guideline

Store in a refrigerator (2-8 °C). Keep receptacle
Storage tightly sealed. Store in a cool, dry place,

protected from heat and direct sunlight.[2]

Must not be disposed of together with
) household garbage. Do not allow the product to
Disposal .
reach the sewage system. Disposal must be

made according to official regulations.[1][4]

Experimental Protocols

Panavia TC and its related formulations are frequently subjected to various in-vitro tests to
evaluate their physical and biological properties. Below are detailed methodologies for key

experiments.

Shear Bond Strength Testing
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This test evaluates the adhesive strength of the cement to a substrate.

Step Procedure

Human or bovine teeth are embedded in acrylic
] ) resin, and the enamel or dentin surface is
Specimen Preparation _ _
ground flat. A standardized bonding area (e.g., 3

mm diameter) is defined.

The cement is applied to the prepared tooth
Cement Application surface, and a restorative material (e.g., a

composite resin cylinder) is bonded to it.

The cement is light-cured according to the

Curing
manufacturer's instructions.

st Specimens are typically stored in water at 37°C

orage
J for 24 hours before testing.[1]
A universal testing machine is used to apply a
shear force to the bonded interface at a
] constant crosshead speed (e.g., 1 mm/min) until
Testing

failure occurs. The force at failure is recorded
and the bond strength is calculated in

megapascals (MPa).[1]

Microtensile Bond Strength (uTBS) Testing

This method is used to assess the bond strength to smaller, more localized areas of the tooth
structure.
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Step Procedure

) ) A block of restorative material is bonded to a flat
Specimen Preparation _
dentin or enamel surface of an extracted tooth.

The bonded tooth is sectioned into multiple
Sectioning beams or sticks with a cross-sectional area of

approximately 1 mmz2.[5]

Each beam is attached to a testing jig and

subjected to a tensile force in a universal testing

Testing ) N
machine at a specific crosshead speed (e.g., 1
mm/min) until it fractures.[5]
The fracture load is recorded, and the uTBS is
Data Analysis calculated. The failure mode (adhesive,

cohesive, or mixed) is also analyzed.

Cytotoxicity Assay

This assay evaluates the potential of the material to cause cell death.

Step Procedure

A specific cell line (e.g., L929 fibroblasts) is

Cell Culture ] ] ]
cultured in a suitable medium.

Material Preparation Samples of the cured cement are prepared.
The cultured cells are exposed to the cement

Exposure samples, either directly or through an extract of
the material.

) The cells are incubated for specific time
Incubation

intervals (e.qg., 24, 48, 72 hours).

Cell viability is assessed using a method such
o as the MTT assay, which measures the
Viability Assessment ] o ]
metabolic activity of the cells. A decrease in

metabolic activity indicates cytotoxicity.[6]
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Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Panavia TC, from
initial preparation to final disposal.
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Caption: Workflow for safe handling of Panavia TC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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